N-[4-(1,1-dioxothiazinan-2-yl)phenyl]butanamide
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Description
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]butanamide, also known as DBU-NH, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a derivative of butyric acid and is synthesized using a specific method.
Scientific Research Applications
- Research has shown that 1,2,4-benzothiadiazine-1,1-dioxide derivatives exhibit antimicrobial properties. These compounds can inhibit the growth of bacteria, fungi, and other microorganisms, making them potential candidates for developing new antimicrobial agents .
- Some studies have investigated the antiviral activity of these compounds. Their ability to interfere with viral replication processes makes them interesting targets for antiviral drug development .
- Researchers have explored the potential of 1,2,4-benzothiadiazine-1,1-dioxide derivatives as antihypertensive agents. These compounds may help regulate blood pressure and manage hypertension .
- The compound’s structure suggests possible interactions with biological targets involved in glucose metabolism. Investigations into its antidiabetic effects are ongoing .
- Preliminary studies indicate that certain 1,2,4-benzothiadiazine-1,1-dioxide derivatives exhibit anticancer properties. These compounds may interfere with cancer cell growth and survival pathways .
- KATP (ATP-sensitive potassium) channels play a crucial role in cellular energy homeostasis. Some derivatives of this compound have been investigated as potential KATP channel activators .
- The compound’s structure suggests interactions with AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptors. These receptors are involved in synaptic transmission and plasticity, making them relevant targets for neurological research .
- Various functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring contribute to its diverse activities. These include alkyl, aryl, alkylamino, benzyl, and keto groups at different positions on the ring .
Antimicrobial Activity
Antiviral Potential
Antihypertensive Properties
Antidiabetic Effects
Anticancer Activity
KATP Channel Activation
AMPA Receptor Modulation
Other Therapeutic Activities
properties
IUPAC Name |
N-[4-(1,1-dioxothiazinan-2-yl)phenyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-2-5-14(17)15-12-6-8-13(9-7-12)16-10-3-4-11-20(16,18)19/h6-9H,2-5,10-11H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKDPSPVWGSLWSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)N2CCCCS2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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